Cas no 68267-11-8 (1,2,5-Naphthalenetricarboxylic acid, 1,2,5-trimethyl ester)
68267-11-8 structure
Product Name:1,2,5-Naphthalenetricarboxylic acid, 1,2,5-trimethyl ester
CAS No:68267-11-8
MF:C16H14O6
MW:302.278765201569
CID:863107
Update Time:2023-11-19
1,2,5-Naphthalenetricarboxylic acid, 1,2,5-trimethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1,2,5-tricarbomethoxynaphthalene
- Trimethyl 1,2,5-naphthalenetricarboxylate
- CID 101078630
- 1,2,5-Naphthalenetricarboxylic acid, 1,2,5-trimethyl ester
-
- Inchi: 1S/C16H14O6/c1-20-14(17)11-6-4-5-10-9(11)7-8-12(15(18)21-2)13(10)16(19)22-3/h4-8H,1-3H3
- InChI Key: RMRICAQKLFKTGZ-UHFFFAOYSA-N
- SMILES: O(C)C(C1C(C(=O)OC)=CC=C2C(C(=O)OC)=CC=CC2=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 446
- Topological Polar Surface Area: 78.9
Experimental Properties
- Density: 1.274±0.06 g/cm3(Predicted)
- Boiling Point: 412.0±25.0 °C(Predicted)
1,2,5-Naphthalenetricarboxylic acid, 1,2,5-trimethyl ester Related Literature
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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